1-({3-bromo-4-[(2-chlorobenzyl)oxy]-5-methoxyphenyl}carbonothioyl)piperidine

• IUPAC Name: [3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-piperidin-1-ylmethanethione
• InChI: InChI=1S/C20H21BrClNO2S/c1-24-18-12-15(20(26)23-9-5-2-6-10-23)11-16(21)19(18)25-13-14-7-3-4-8-17(14)22/h3-4,7-8,11-12H,2,5-6,9-10,13H2,1H3
• InChI Key: QFEROSBSLNEXNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C(=S)N2CCCCC2)Br)OCC3=CC=CC=C3Cl
• Molecular Formula: C20H21BrClNO2S
• Molecular Weight: 454.8 g/mol

Description

The compound “1-({3-bromo-4-[(2-chlorobenzyl)oxy]-5-methoxyphenyl}carbonothioyl)piperidine” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs. The molecule also has several functional groups attached to it, including a bromo group, a chlorobenzyl group, and a methoxy group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present in its structure. For example, the bromo and chlorobenzyl groups might make the compound susceptible to nucleophilic substitution reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological systems to produce its effects. Unfortunately, without more specific information, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without more specific information, it’s difficult to provide an accurate safety assessment.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of preliminary studies. If it’s a potential drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.